Cas no 1803583-99-4 (3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride)

3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride structure
1803583-99-4 structure
Product Name:3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
CAS No:1803583-99-4
MF:
MW:
MDL:MFCD28348264
CID:4616237
PubChem ID:102554351
Update Time:2025-07-20

3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-phenylpyrrolidine-1-carboxamide Hydrochloride
    • 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
    • MDL: MFCD28348264

3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A640285-10mg
3-Amino-N-phenylpyrrolidine-1-carboxamide Hydrochloride
1803583-99-4
10mg
$ 50.00 2022-06-07
TRC
A640285-50mg
3-Amino-N-phenylpyrrolidine-1-carboxamide Hydrochloride
1803583-99-4
50mg
$ 185.00 2022-06-07
TRC
A640285-100mg
3-Amino-N-phenylpyrrolidine-1-carboxamide Hydrochloride
1803583-99-4
100mg
$ 295.00 2022-06-07
Enamine
EN300-203780-0.05g
3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
1803583-99-4 95%
0.05g
$179.0 2023-09-16
Enamine
EN300-203780-0.1g
3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
1803583-99-4 95%
0.1g
$268.0 2023-09-16
Enamine
EN300-203780-0.25g
3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
1803583-99-4 95%
0.25g
$383.0 2023-09-16
Enamine
EN300-203780-0.5g
3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
1803583-99-4 95%
0.5g
$601.0 2023-09-16
Enamine
EN300-203780-1.0g
3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
1803583-99-4 95%
1g
$0.0 2023-06-07
Enamine
EN300-203780-2.5g
3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
1803583-99-4 95%
2.5g
$1509.0 2023-09-16
Enamine
EN300-203780-5.0g
3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride
1803583-99-4 95%
5.0g
$2235.0 2023-02-22

Additional information on 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride

Recent Advances in the Study of 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride (CAS: 1803583-99-4)

The compound 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride (CAS: 1803583-99-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine carboxamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and potential clinical applications, making it a focal point for researchers aiming to develop novel therapeutics.

One of the key areas of interest is the compound's role as a selective inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride exhibits high affinity for certain kinases, which are critical in the regulation of immune responses. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mechanisms, revealing a unique interaction pattern that could be leveraged for the design of next-generation anti-inflammatory drugs.

In addition to its enzyme inhibitory properties, recent research has highlighted the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute evaluated the efficacy of 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride in inhibiting tumor growth in murine models. The results, published in Cancer Research, indicated a significant reduction in tumor volume, attributed to the compound's ability to disrupt cellular signaling pathways essential for cancer cell proliferation. These findings suggest that further clinical trials may be warranted to assess its therapeutic potential in human patients.

The synthesis and optimization of 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride have also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for the compound, addressing previous challenges related to yield and purity. The authors employed a novel catalytic system that improved the overall efficiency of the synthesis, paving the way for large-scale production and further pharmacological studies.

Despite these advancements, challenges remain in the development of 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be thoroughly investigated. Future research directions may include structural modifications to enhance its pharmacokinetic properties and the exploration of combination therapies to maximize its efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinically viable treatments.

In conclusion, 3-amino-N-phenylpyrrolidine-1-carboxamide hydrochloride (CAS: 1803583-99-4) represents a promising candidate for drug development, with demonstrated potential in inflammation and oncology. Continued research into its mechanisms of action, synthetic optimization, and clinical applications will be essential to fully realize its therapeutic benefits. The compound's unique structural and functional properties position it as a valuable tool for advancing our understanding of disease mechanisms and developing innovative treatments.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.